Basic Blue 53
Overview
Description
Basic Blue 53, also known as C.I. Basic Blue 53, is a synthetic dye with the molecular formula C16H17Cl3N4OSZn and a molecular weight of 469.15 g/mol . It is commonly used in the textile industry for dyeing acrylic fibers and other materials. The compound is known for its vibrant blue color and is often used in various industrial applications.
Preparation Methods
Basic Blue 53 is synthesized through a multi-step process involving several key reactions. The primary raw materials used in its synthesis are 2-aminobenzothiazole and N,N-dimethylaniline . The synthesis involves the following steps:
Diazotization: 2-aminobenzothiazole is diazotized using nitrosyl sulfuric acid at low temperatures.
Coupling: The diazonium salt formed is then coupled with N,N-dimethylaniline.
Methylation: The resulting compound is methylated using dimethyl sulfate.
Precipitation: Zinc chloride is added to form a double salt, which is then filtered and dried to obtain Basic Blue 53
Chemical Reactions Analysis
Basic Blue 53 undergoes various chemical reactions, including:
Oxidation: It can be oxidized under specific conditions, leading to the formation of different oxidation products.
Reduction: The compound can be reduced to its leuco form, which is colorless.
Substitution: Basic Blue 53 can undergo substitution reactions, particularly in the presence of nucleophiles
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium dithionite, and nucleophiles like hydroxide ions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Basic Blue 53 has a wide range of applications in scientific research, including:
Chemistry: It is used as a dye in various chemical reactions and processes.
Biology: The compound is used in staining techniques for microscopy, helping to visualize cellular structures.
Industry: It is widely used in the textile industry for dyeing fabrics and in the production of colored inks and paints
Mechanism of Action
The mechanism of action of Basic Blue 53 involves its interaction with molecular targets, leading to its effects. The compound can interact with cellular components, such as proteins and nucleic acids, through electrostatic and hydrophobic interactions. These interactions can result in changes in the structure and function of the target molecules, leading to the observed effects .
Comparison with Similar Compounds
Basic Blue 53 can be compared with other similar compounds, such as:
Basic Blue 9:
Basic Violet 10: Another dye with similar properties but different color and applications.
Basic Green 4: A green dye with similar chemical properties but different applications.
Basic Blue 53 is unique due to its specific molecular structure, which imparts its characteristic blue color and makes it suitable for various industrial and research applications.
Properties
CAS No. |
11075-20-0 |
|---|---|
Molecular Formula |
C17H17I3N4SZn |
Molecular Weight |
0 |
Origin of Product |
United States |
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